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For Researchers, Scientists, and Aerospace Engineers

These application notes provide a comprehensive overview of the role of Samarium Cobalt
(SmCo) permanent magnets in the demanding environment of aerospace applications. This
document details their key characteristics, presents quantitative data for various grades, and
outlines experimental protocols for their evaluation, adhering to industry standards.

Introduction to Samarium Cobalt Magnets in
Aerospace

Samarium Cobalt (SmCo) magnets are a class of rare-earth permanent magnets renowned for
their exceptional performance in extreme conditions, making them indispensable in the
aerospace sector.[1][2] Their unique combination of high magnetic strength, superior
temperature stability, and excellent corrosion resistance allows for the design of compact,
lightweight, and highly reliable components crucial for aircraft, spacecraft, and satellite
systems.[1][3][4]

There are two primary families of SmCo magnets, commonly referred to as SmCo5 (or 1:5
series) and Sm2Co17 (or 2:17 series), distinguished by their atomic composition.[2] Sm2Co17
grades, the more recent development, generally offer higher magnetic performance and greater
thermal stability compared to the SmCo5 series.[2]

Key Advantages in Aerospace Applications
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The selection of SmCo magnets for aerospace applications is driven by several key
performance advantages:

» High-Temperature Stability: SmCo magnets exhibit a low reversible temperature coefficient
of magnetization, meaning their magnetic properties remain stable across a wide range of
temperatures.[5] Sm2Co017 grades can operate at temperatures up to 350°C (662°F), and
some specialized grades can withstand even higher temperatures, a critical requirement for
components near engines or in environments with significant thermal cycling.[6][7]

o Excellent Corrosion Resistance: Unlike Neodymium (NdFeB) magnets, SmCo magnets
possess inherent resistance to corrosion and oxidation.[4] This often eliminates the need for
protective coatings, which can be a potential point of failure in the harsh aerospace
environment, thereby enhancing long-term reliability.

o Resistance to Demagnetization: SmCo magnets have high intrinsic coercivity (Hci), making
them highly resistant to being demagnetized by external magnetic fields, shock, and
vibration—conditions commonly encountered during launch and in-flight operations.[8]

o Radiation Hardness: In space applications, electronic and magnetic components are
exposed to various forms of radiation. SmCo magnets have demonstrated good resistance
to radiation, retaining their magnetic properties in environments where other materials might
degrade.

Typical Aerospace Applications

The unique properties of SmCo magnets have led to their widespread use in a variety of critical
aerospace systems:

¢ Actuators and Control Systems: Used in precision guidance systems for missiles and
satellite attitude control.[4]

¢ High-Performance Motors and Generators: Integral to electric motors in aircraft and power
generation systems where high temperature and high performance are paramount.

e Sensors: Employed in a range of sensors that require stable magnetic fields for accurate
measurements under varying temperatures.
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e Traveling Wave Tubes (TWTs): Used in satellite communication systems to focus electron
beams.

» Magnetic Bearings and Couplings: Provide frictionless operation in high-speed and high-
reliability applications.

Data Presentation: Properties of Samarium Cobalt

Magnets

The following tables summarize the typical magnetic and physical properties of various
commercially available grades of SmCo magnets. These values are essential for design and
analysis in aerospace engineering.

Table 1. Magnetic Properties of Sintered SmCo5 Magnet Grades

Max.

. Intrinsic Max.
Remanence Coercive . Energy .
Grade Coercive Operating
(Br) Force (Hch) . Product
Force (Hci) Temp.
(BH)max
T (kG) kA/m (kOe) kA/m (kOe) KI/m? C(°F)
m e m e °C(°
(MGOe)
0.80-0.85 600-650 (7.5- 1100-1600 115-130
SmCo16 250 (482)
(8.0-8.5) 8.2) (14-20) (14.5-16.5)
0.84-0.90 640-700 (8.0- 1200-1800 130-145
SmCo18 250 (482)
(8.4-9.0) 8.8) (15-22.5) (16.5-18.5)
0.88-0.93 670-730 (8.4-  1300-2000 145-160
SmCo20 250 (482)
(8.8-9.3) 9.2) (16-25) (18.5-20.5)
0.92-0.97 700-760 (8.8- >1400 160-175 (20-
SmCo22 250 (482)
(9.2-9.7) 9.5) (>17.5) 22)

Table 2: Magnetic Properties of Sintered Sm2Co17 Magnet Grades
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L. Max.
. Intrinsic Max.
Remanence Coercive . Energy .
Grade Coercive Operating
(Br) Force (Hch) . Product
Force (Hci) Temp.
(BH)max
kJ/m3
T (kG) kKA/m (kOe) kKA/m (kOe) °C (°F)
(MGOe)
0.98-1.05 700-800 (8.8- 175-200 (22-
SmCo24 >1200 (>15) 300 (572)
(9.8-10.5) 10.0) 25)
1.02-1.08 740-840 (9.3- 190-215 (24-
SmCo26 >1500 (>19) 300 (572)
(10.2-10.8) 10.5) 27)
1.05-1.12 760-880 (9.5- >1800 200-230 (25-
SmCo28 350 (662)
(10.5-11.2) 11.0) (>22.5) 29)
1.08-1.14 780-920 (9.8- 220-240
SmCo30 >1900 (>24) 350 (662)
(10.8-11.4) 11.5) (27.5-30)
1.10-1.16 800-960 240-260 (30-
SmCo32 >2000 (>25) 350 (662)
(11.0-11.6) (10.0-12.0) 32.5)

Table 3: Physical and Thermal Properties of SmCo Magnets

Property SmCo5 Sm2Col7 Units
Density 8.2-84 8.3-85 g/cm3
Vickers Hardness 500 - 550 550 - 600 HV
Compressive Strength 800 1100 MPa
Electrical Resistivity 0.5 0.8 pHQ-m
Curie Temperature ~720 ~800 °C
Reversible Temp.

o -0.04 to -0.03 -0.03 to -0.02 %I/°C
Coefficient of Br (a)
Reversible Temp.

o _ -0.30 t0 -0.15 -0.251t0 -0.10 %l/°C
Coefficient of Hci (B)
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Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the application of
SmCo magnets in aerospace.

SmCob5 (1:5 Series) Sm2Co17 (2:17 Series)

Properties: Properties:
- Max Op. Temp: ~250°C - Max Op. Temp: ~350°C

- Good Machinability - Higher (BH)max
- Excellent Corrosion Resistance - More Brittle

Common Characteristics

High Coercivity
Good Radiation Resistance

Click to download full resolution via product page

Comparison of SmCo5 and Sm2Co17 Magnet Types.
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Aerospace Magnet Selection Workflow

Define Application Requirements

Temperature Range?

<250°C >pP50°C

Magnetic Performance (BH)max?

High el STEVER - Select Sm2Col7 Grade

Corrosion/Environment?
Y
Corrosive Benign Select SmCo5 Grade
Radiation Exposure? Consider NdFeB (with coating)

Yes

Specify Testing & Qualification

Click to download full resolution via product page

Workflow for Selecting SmCo Magnets in Aerospace.
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Temperature Increase

Remanence (Br) Decreases Intrinsic Coercivity (Hci) Decreases

@d Risk of Irreversible DemagnetizatiD

Click to download full resolution via product page

Effect of Temperature on Magnetic Properties.

Experimental Protocols

The following protocols are representative methodologies for the testing and qualification of
SmCo magnets for aerospace applications, based on established industry standards such as
ASTM A977/A977M and MIL-STD-883.[1][9]

Protocol for Measurement of Magnetic Properties
(Hysteresigraph Method)

Objective: To determine the key magnetic properties (Br, Hcb, Hci, and (BH)max) of a SmCo
magnet sample at ambient and elevated temperatures. This protocol is based on the principles
outlined in ASTM A977/A977M.[1]

Apparatus:
+ Hysteresigraph (electromagnet-based or pulsed-field)

e Search coils (for measuring magnetic flux) and Hall probes or field coils (for measuring
magnetic field strength)

o Temperature-controlled sample holder
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o Power supply and control computer

o Calibrated reference magnet sample

Procedure:

e Sample Preparation:

o Prepare a test specimen of a defined geometry (e.g., a cube or cylinder).

o Ensure the sample surfaces are clean and free of defects.

o Measure and record the dimensions and mass of the specimen.

o System Calibration:

o Calibrate the hysteresigraph system using a certified reference magnet with known
magnetic properties.

o Perform a zero-field offset correction.

o Measurement at Ambient Temperature:

o Place the SmCo sample in the sample holder within the search coils, ensuring correct
orientation relative to the applied magnetic field.

o Apply a saturating magnetic field in the direction of magnetization. The required field
strength is typically 3 to 5 times the intrinsic coercivity (Hci) of the material.

o Slowly sweep the applied magnetic field from the positive saturation point, through zero, to
a negative saturation point, and then back to positive saturation to trace the full hysteresis
loop.

o The instrument's software will record the magnetic flux density (B) and magnetic
polarization (J) as a function of the applied magnetic field (H).

o From the second quadrant of the hysteresis loop (the demagnetization curve), determine
Br, Hcb, Hci, and the (BH)max product.
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o Measurement at Elevated Temperatures:

o Heat the sample to the desired test temperature using the temperature-controlled holder
and allow it to stabilize.

o Repeat the measurement procedure (Step 3) at each specified temperature.

o Record the demagnetization curves at each temperature to evaluate the thermal stability
of the magnetic properties.

o Data Analysis and Reporting:
o Plot the demagnetization curves for each temperature.
o Tabulate the values of Br, Hcb, Hci, and (BH)max at each temperature.

o Calculate the reversible temperature coefficients for Br and Hci.

Protocol for Thermal Stability and Aging Test

Objective: To evaluate the long-term stability of the magnetic properties of SmCo magnets
when exposed to elevated temperatures for an extended period.

Apparatus:
o High-temperature oven with controlled atmosphere (air or vacuum)
e Fluxmeter with a Helmholtz coil or a custom test fixture
e Thermocouples for temperature monitoring
Procedure:
« Initial Magnetic Measurement:
o Magnetize the test samples to saturation.

o Measure the initial open-circuit magnetic flux of each sample at room temperature using
the fluxmeter. This serves as the baseline.
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e Thermal Exposure (Aging):

o Place the samples in the oven at the specified aging temperature (e.g., 350°C).

o Maintain the temperature for a predetermined duration (e.g., 100, 500, 1000 hours).
e Post-Aging Measurement:

o After the specified duration, remove the samples from the oven and allow them to cool to
room temperature.

o Measure the open-circuit magnetic flux of each sample again.

o Data Analysis and Reporting:
o Calculate the percentage loss of magnetic flux for each sample at each time interval.
o Plot the magnetic flux loss as a function of aging time.

o The results indicate the irreversible losses due to long-term thermal exposure.

Protocol for Radiation Hardness Testing

Objective: To assess the impact of radiation (e.g., protons, neutrons, gamma rays) on the
magnetic properties of SmCo magnets, simulating the space radiation environment. This
protocol is guided by principles from standards like MIL-STD-883 Method 1017 (Neutron
Irradiation) and 1019 (Total lonizing Dose).[9]

Apparatus:

Radiation source (e.g., particle accelerator, cobalt-60 source)

Dosimetry equipment to measure the radiation dose and flux

Hysteresigraph or Vibrating Sample Magnetometer (VSM) for magnetic measurements

Remote handling tools for irradiated samples

Procedure:
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e Pre-lrradiation Characterization:

o Thoroughly characterize the magnetic properties (Br, Hcb, Hci, (BH)max) of the SmCo test
samples using a hysteresigraph or VSM.

e Irradiation:
o Place the samples in the radiation beam at the specified dose rate and total dose.
o Monitor the sample temperature during irradiation, as radiation can induce heating.

o Record all irradiation parameters, including particle type, energy, total fluence, and dose
rate.

e Post-Irradiation Characterization:

o After irradiation and a suitable "cool-down" period to allow for the decay of short-lived
radioisotopes, carefully handle the samples using appropriate safety procedures.

o Re-measure the magnetic properties of the irradiated samples using the same equipment
and procedures as in the pre-irradiation characterization.

» Data Analysis and Reporting:

[¢]

Compare the pre- and post-irradiation magnetic properties.

[¢]

Quantify the percentage degradation in Br, Hcb, Hci, and (BH)max as a function of the
radiation dose.

[¢]

Analyze the changes in the shape of the demagnetization curve.

[e]

The results provide critical data for predicting the performance and lifetime of SmCo
magnets in specific radiation environments.

Conclusion

Samarium Cobalt magnets are a critical enabling technology for a wide range of aerospace
applications due to their robust performance in extreme environments. A thorough
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understanding of their magnetic and physical properties, as provided in these notes, is
essential for the design and development of reliable and efficient aerospace systems. The
outlined experimental protocols provide a framework for the rigorous testing and qualification
required to ensure the performance of these high-performance materials in mission-critical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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